Cas no 2227678-75-1 ((2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane)

• Product Name: (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane
• CAS No: 2227678-75-1
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6362313
• PubChem ID: 165884074
• Update Time: 2025-11-01

(2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane
• EN300-1964318
• 2227678-75-1
• (2R)-2-[4-methoxy-3-(trifluoromethyl)phenyl]oxirane

• Inchi： 1S/C10H9F3O2/c1-14-8-3-2-6(9-5-15-9)4-7(8)10(11,12)13/h2-4,9H,5H2,1H3/t9-/m0/s1
• InChI Key： QRZLKTIXKAFGQP-VIFPVBQESA-N
• SMILES： FC(C1=C(C=CC(=C1)[C@@H]1CO1)OC)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane

Introduction to (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane (CAS No. 2227678-75-1)

(2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane, identified by the CAS number 2227678-75-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This oxirane derivative, featuring a chiral center at the 2-position, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both 4-methoxy and trifluoromethyl substituents enhances its reactivity and selectivity, making it a promising candidate for further exploration in medicinal chemistry.

The structural framework of (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane incorporates an epoxide ring, which is a versatile functional group known for its ability to participate in various chemical transformations, including ring-opening reactions with nucleophiles. This characteristic is particularly useful in the synthesis of complex molecular architectures, such as those found in biologically active compounds. The chiral center at the 2-position further adds to the compound's potential, as it allows for the creation of enantiomerically pure derivatives, which are often essential for achieving optimal pharmacological activity.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a trifluoromethyl group into the phenyl ring of (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane not only enhances its lipophilicity but also modulates its electronic properties, making it an attractive scaffold for drug design. Such modifications are frequently employed to improve the pharmacokinetic profiles of small molecule drugs, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

The pharmaceutical industry has increasingly leveraged oxirane derivatives as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The oxirane ring can be selectively opened under controlled conditions to introduce diverse functional groups, enabling the construction of complex heterocyclic systems. This reactivity makes (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane a valuable building block for the development of novel therapeutic agents targeting various diseases, including oncology, inflammation, and infectious diseases.

Recent advancements in synthetic methodologies have further highlighted the utility of chiral oxirane derivatives like (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane. For instance, asymmetric epoxidation techniques have been refined to provide high enantiomeric excess (ee) products with minimal racemization. These methods are crucial for producing enantiomerically pure compounds, which often exhibit distinct biological activities compared to their racemic counterparts. The ability to efficiently synthesize enantiomerically enriched derivatives has opened new avenues for drug discovery and development.

The incorporation of fluorine atoms into organic molecules has been well-documented for its impact on pharmacological properties. The electron-withdrawing nature of fluorine atoms can influence both the electronic distribution and steric environment around a molecule, leading to improved binding interactions with biological targets. In the context of (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane, the presence of three fluorine atoms at the 3-position of the phenyl ring contributes to its unique physicochemical properties. This modification not only enhances its metabolic stability but also improves its interaction with enzymes and receptors involved in disease pathways.

The synthesis and application of (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane have been explored in several recent studies focusing on innovative drug design strategies. Researchers have demonstrated its utility in constructing complex scaffolds by employing ring-opening reactions with various nucleophiles. These studies highlight the compound's potential as a versatile intermediate for generating novel bioactive molecules with therapeutic implications.

In conclusion, (2R)-2-4-methoxy-3-(trifluoromethyl)phenyloxirane (CAS No. 2227678-75-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional properties. Its chiral center, combined with electron-deficient aromatic rings substituted with methoxy and trifluoromethyl groups, makes it an ideal candidate for further exploration in drug discovery and development. As synthetic methodologies continue to evolve, compounds like this are expected to play a pivotal role in shaping the future of medicinal chemistry.